2-(Diethoxymethyl)-1,1-diethoxyheptane
Overview
Description
2-(Diethoxymethyl)-1,1-diethoxyheptane is a useful research compound. Its molecular formula is C16H34O4 and its molecular weight is 290.44 g/mol. The purity is usually 95%.
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Scientific Research Applications
Safety Assessment
2-(Diethoxymethyl)-1,1-diethoxyheptane has been evaluated for its safety in various contexts. Studies have shown that it is not genotoxic and does not present concerns for skin sensitization. Its environmental safety has also been assessed, indicating that it is not a persistent, bioaccumulative, and toxic substance (PBT) (Api et al., 2018).
Organic Synthesis
This compound has been used in organic synthesis. For instance, it reacts with diethoxymethyl acetate under certain conditions to produce 3-(polyhaloacyl)chromones (Sosnovskikh et al., 2006). Additionally, it has been used in reactions involving 2-chloro-2-(diethoxymethyl)-3-substitutedoxirane leading to the formation of various chlorides with potential applications in pharmaceuticals (Guseinov et al., 2017).
Catalysis and Enantioselectivity
In the field of catalysis, this compound has been used to achieve high enantioselectivity in the addition of organozincs to aldehydes (Ko et al., 2002).
Polymer Science
It has applications in polymer science, for instance, in the synthesis of new ring systems like 2,6-Dioxabicyclo[2.2.1]heptane. This compound shows significant reactivity and potential for polymerization (Hall et al., 2007).
Heterocyclic Chemistry
This compound is involved in the cyclization of aminopyridines to produce various heterocyclic compounds, which are important in medicinal chemistry (Katner & Brown, 1990).
Industrial Process Optimization
This compound has been considered in industrial processes such as the synthesis of 2-methoxy-2-methylheptane, a potential gasoline additive. The study focuses on the trade-offs between reactor and separation costs in the production process (Luyben, 2010).
Properties
IUPAC Name |
2-(diethoxymethyl)-1,1-diethoxyheptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34O4/c1-6-11-12-13-14(15(17-7-2)18-8-3)16(19-9-4)20-10-5/h14-16H,6-13H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVVSNOKHFMGID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C(OCC)OCC)C(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30496558 | |
Record name | 2-(Diethoxymethyl)-1,1-diethoxyheptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30496558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30989-73-2 | |
Record name | 2-(Diethoxymethyl)-1,1-diethoxyheptane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30989-73-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Diethoxymethyl)-1,1-diethoxyheptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30496558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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